![molecular formula C13H14FNO4 B6247543 2-(2-fluorophenyl)-2-(4-oxopentanamido)acetic acid CAS No. 2416230-83-4](/img/no-structure.png)
2-(2-fluorophenyl)-2-(4-oxopentanamido)acetic acid
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Overview
Description
2-(2-Fluorophenyl)-2-(4-oxopentanamido)acetic acid, also known as 2-FPA, is an organic compound belonging to the class of carboxylic acids. It is an important intermediate in the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. 2-FPA is widely used in a variety of applications, including in the synthesis of drugs, agrochemicals, and other compounds. The compound is also used as a reagent in the synthesis of a variety of other compounds.
Scientific Research Applications
2-(2-fluorophenyl)-2-(4-oxopentanamido)acetic acid is widely used in scientific research, particularly in the fields of organic chemistry and drug discovery. It is used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. It has also been used in the synthesis of a variety of other compounds, including peptides and peptidomimetics.
Mechanism of Action
2-(2-fluorophenyl)-2-(4-oxopentanamido)acetic acid is an intermediate in the synthesis of a variety of compounds. It is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other compounds. The mechanism of action of this compound is not fully understood, but it is believed to involve the formation of an anionic species, which can then undergo a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is known to be a strong inhibitor of enzymes involved in the synthesis of fatty acids, such as fatty acid synthase. In addition, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of a variety of drugs.
Advantages and Limitations for Lab Experiments
2-(2-fluorophenyl)-2-(4-oxopentanamido)acetic acid is a useful reagent for a variety of laboratory experiments. It is inexpensive and readily available, and it is relatively stable in the presence of a variety of reagents. It is also relatively non-toxic and non-volatile. However, it can be corrosive to some metals, and it can react with a variety of other compounds.
Future Directions
2-(2-fluorophenyl)-2-(4-oxopentanamido)acetic acid is a versatile compound that can be used in a variety of applications. In the future, it may be used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. It may also be used in the development of new drugs and agrochemicals, as well as in the development of new materials and technologies. In addition, it may be used in the development of new methods for the synthesis of a variety of compounds. Finally, it may be used in the development of new techniques for the synthesis of peptides and peptidomimetics.
Synthesis Methods
2-(2-fluorophenyl)-2-(4-oxopentanamido)acetic acid is synthesized by the reaction of 4-oxopentanamide with 2-fluorophenol in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an organic solvent such as dichloromethane or ethyl acetate. The reaction is typically carried out at room temperature, and the product is isolated by filtration.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-fluorophenyl)-2-(4-oxopentanamido)acetic acid involves the reaction of 2-fluorobenzaldehyde with ethyl 4-oxopentanoate to form 2-(2-fluorophenyl)-4-oxopentanoic acid, which is then converted to the corresponding amide using ammonia and subsequent hydrolysis to yield the final product.", "Starting Materials": [ "2-fluorobenzaldehyde", "ethyl 4-oxopentanoate", "ammonia", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Condensation of 2-fluorobenzaldehyde and ethyl 4-oxopentanoate in the presence of a base such as sodium hydroxide to form 2-(2-fluorophenyl)-4-oxopentanoic acid.", "Step 2: Conversion of 2-(2-fluorophenyl)-4-oxopentanoic acid to the corresponding amide using ammonia in diethyl ether.", "Step 3: Hydrolysis of the amide using hydrochloric acid to yield 2-(2-fluorophenyl)-2-(4-oxopentanamido)acetic acid." ] } | |
CAS RN |
2416230-83-4 |
Molecular Formula |
C13H14FNO4 |
Molecular Weight |
267.3 |
Purity |
95 |
Origin of Product |
United States |
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